Cas no 62679-18-9 (Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)-)

• Product Name: Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)-
• CAS No: 62679-18-9
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• CID: 435516
• PubChem ID: 12332953
• Update Time: 2025-04-19

Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-chlorophenyl)-1-(3-phenyl-5-isoxazolyl)-
• 2-(4-chlorophenyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanone
• 2-(4-Chlorophenyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethan-1-one
• 2-(4-Chlorophenyl)-1-(3-phenylisoxazol-5-yl)ethanone
• 62679-18-9
• DTXSID30490859

• Inchi： 1S/C17H12ClNO2/c18-14-8-6-12(7-9-14)10-16(20)17-11-15(19-21-17)13-4-2-1-3-5-13/h1-9,11H,10H2
• InChI Key： SJAWSHGZAXLJGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1=CC(C2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 297.05576
• Monoisotopic Mass: 297.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1